Cas no 1807179-47-0 (Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate)

• Product Name: Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate
• CAS No: 1807179-47-0
• MF: C₁₀H₆F₂INO₃
• MW: 353.06082201004
• CID: 4949439
• Update Time: 2025-08-02

Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate

• Inchi： 1S/C10H6F2INO3/c1-16-9(15)7-3-6(17-10(11)12)2-5(4-14)8(7)13/h2-3,10H,1H3
• InChI Key： STALJUICJAAEFN-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(C=C1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate

Comprehensive Guide to Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate (CAS No. 1807179-47-0): Properties, Applications, and Market Insights

Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate (CAS No. 1807179-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodobenzoate derivative features a unique combination of functional groups, including a cyano group, difluoromethoxy moiety, and an ester linkage, making it a versatile intermediate in synthetic chemistry. Its molecular formula is C₁₀H₆F₂INO₃, and it is widely recognized for its potential in drug discovery and material science applications.

The compound's structural complexity and high reactivity make it a valuable building block for synthesizing more complex molecules. Researchers often explore Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate for its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. Its difluoromethoxy group is particularly noteworthy, as fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability in pharmaceutical applications.

In recent years, the demand for fluorinated intermediates like Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate has surged due to their role in developing next-generation therapeutics. For instance, fluorinated compounds are frequently used in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. This compound's iodo substituent also offers a strategic handle for further functionalization, enabling chemists to tailor its properties for specific applications.

From an industrial perspective, Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate is often synthesized via multi-step processes involving halogenation, esterification, and fluorination reactions. Manufacturers prioritize high-purity batches to meet the stringent requirements of pharmaceutical clients. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's identity and purity, ensuring compliance with regulatory standards.

The compound's stability under various conditions is another area of interest. Studies indicate that Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate remains stable at room temperature when stored in airtight containers away from light and moisture. However, like many iodoaromatic compounds, it may degrade under prolonged exposure to UV radiation or strong oxidizing agents, necessitating careful handling in laboratory settings.

Beyond pharmaceuticals, Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate has potential applications in materials science. Its unique electronic properties, attributed to the cyano and difluoromethoxy groups, make it a candidate for designing organic semiconductors or liquid crystal materials. Researchers are also investigating its use in metal-organic frameworks (MOFs) and other advanced materials with tailored functionalities.

Market trends suggest a growing interest in custom synthesis services for compounds like Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate. Contract research organizations (CROs) and fine chemical suppliers are expanding their portfolios to include such niche intermediates, catering to the evolving needs of drug discovery programs. Pricing for this compound varies depending on purity, quantity, and supplier, but it generally commands a premium due to its specialized nature and synthetic complexity.

For researchers working with Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate, safety remains a paramount consideration. While not classified as highly hazardous, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. Material Safety Data Sheets (MSDS) provided by suppliers offer detailed guidance on handling, storage, and disposal procedures.

Looking ahead, the future of Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate appears promising, with ongoing research exploring novel synthetic routes and applications. Its combination of fluorine chemistry and iodo functionality positions it as a valuable tool for medicinal chemists and material scientists alike. As the pharmaceutical industry continues to prioritize targeted therapies and precision medicine, demand for such tailored intermediates is expected to rise.

In conclusion, Methyl 3-cyano-5-difluoromethoxy-2-iodobenzoate (CAS No. 1807179-47-0) represents a fascinating case study in modern chemical innovation. Its multifaceted applications, from drug discovery to advanced materials, underscore the importance of specialized intermediates in pushing the boundaries of science and technology. As research progresses, this compound will likely play an increasingly prominent role in shaping the next generation of scientific breakthroughs.